Cas no 2228245-30-3 (3-(2-chloro-5-nitrophenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(2-chloro-5-nitrophenyl)-2-hydroxypropanoic acid
• CAS No: 2228245-30-3
• MF: C₉H₈ClNO₅
• MW: 245.616521835327
• CID: 6359186
• PubChem ID: 165711134
• Update Time: 2025-10-28

3-(2-chloro-5-nitrophenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-5-nitrophenyl)-2-hydroxypropanoic acid
• EN300-1979560
• 2228245-30-3

• Inchi： 1S/C9H8ClNO5/c10-7-2-1-6(11(15)16)3-5(7)4-8(12)9(13)14/h1-3,8,12H,4H2,(H,13,14)
• InChI Key： YNXAOJJLDNLYJY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CC(C(=O)O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.0091000g/mol
• Monoisotopic Mass: 245.0091000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 103Ų

Additional information on 3-(2-chloro-5-nitrophenyl)-2-hydroxypropanoic acid

Comprehensive Analysis of 3-(2-chloro-5-nitrophenyl)-2-hydroxypropanoic acid (CAS No. 2228245-30-3)

3-(2-chloro-5-nitrophenyl)-2-hydroxypropanoic acid is a specialized organic compound with significant applications in pharmaceutical and chemical research. Its unique structural features, including a chloro and nitro substituent on the phenyl ring, make it a valuable intermediate in synthetic chemistry. The compound's CAS number 2228245-30-3 ensures precise identification in global databases, catering to researchers and industry professionals seeking high-purity reagents.

In recent years, the demand for nitrophenyl derivatives has surged due to their role in drug discovery and material science. This compound, in particular, has garnered attention for its potential in developing enzyme inhibitors and antimicrobial agents. Its hydroxypropanoic acid moiety offers versatility in further functionalization, aligning with trends in green chemistry and sustainable synthesis. Researchers frequently search for "CAS 2228245-30-3 solubility" or "synthesis of 3-(2-chloro-5-nitrophenyl)-2-hydroxypropanoic acid," reflecting its practical relevance.

The compound's spectroscopic properties (e.g., NMR, IR) are critical for quality control. Analytical methods like HPLC and mass spectrometry are often employed to verify its purity, a topic frequently queried in academic forums. Additionally, its stability under varying pH conditions and thermal degradation profiles are key considerations for storage and handling, addressing common user concerns about "2228245-30-3 stability."

From an industrial perspective, 3-(2-chloro-5-nitrophenyl)-2-hydroxypropanoic acid is explored in agrochemical formulations and dye intermediates. Its nitroaromatic structure contributes to electron-withdrawing effects, influencing reactivity in cross-coupling reactions—a hotspot in catalytic research. Queries such as "applications of chloro-nitrophenyl compounds" highlight its interdisciplinary appeal.

Environmental and regulatory aspects are also pivotal. While not classified as hazardous, its biodegradability and ecotoxicology data are under scrutiny to comply with REACH and FDA guidelines. This aligns with growing searches for "safe handling of nitrophenyl derivatives" and "CAS 2228245-30-3 SDS," emphasizing user focus on safety and compliance.

In summary, CAS 2228245-30-3 represents a nexus of innovation in organic synthesis and applied chemistry. Its multifaceted utility—from pharmaceutical scaffolds to material science—ensures sustained interest, while its characterization and application studies continue to address evolving industry needs.